Cas no 1376439-63-2 (Octahydro-2-[(2-phenylethenyl)sulfonyl]pyrrolo[1,2-a]pyrazine)

• Product Name: Octahydro-2-[(2-phenylethenyl)sulfonyl]pyrrolo[1,2-a]pyrazine
• CAS No: 1376439-63-2
• MF: C₁₅H₂₀N₂O₂S
• MW: 292.396502494812
• CID: 5446017
• PubChem ID: 75463443
• Update Time: 2025-05-22

Octahydro-2-[(2-phenylethenyl)sulfonyl]pyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• Z2895286756
• EN300-7516275
• 1376439-63-2
• 2-(2-phenylethenesulfonyl)-octahydropyrrolo[1,2-a]piperazine
• 2-[(E)-2-Phenylethenyl]sulfonyl-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• Octahydro-2-[(2-phenylethenyl)sulfonyl]pyrrolo[1,2-a]pyrazine

• Inchi： 1S/C15H20N2O2S/c18-20(19,12-8-14-5-2-1-3-6-14)17-11-10-16-9-4-7-15(16)13-17/h1-3,5-6,8,12,15H,4,7,9-11,13H2
• InChI Key： PDHTVMCUUHTGJD-UHFFFAOYSA-N
• SMILES： C12CCCN1CCN(S(C=CC1=CC=CC=C1)(=O)=O)C2

Computed Properties

• Exact Mass: 292.12454906g/mol
• Monoisotopic Mass: 292.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 444.5±55.0 °C(Predicted)
• pka: 7.85±0.20(Predicted)

Additional information on Octahydro-2-[(2-phenylethenyl)sulfonyl]pyrrolo[1,2-a]pyrazine

Research Brief on Octahydro-2-[(2-phenylethenyl)sulfonyl]pyrrolo[1,2-a]pyrazine (CAS: 1376439-63-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of Octahydro-2-[(2-phenylethenyl)sulfonyl]pyrrolo[1,2-a]pyrazine (CAS: 1376439-63-2) as a promising scaffold for drug development. This compound, characterized by its unique pyrrolo[1,2-a]pyrazine core and a sulfonyl group, has garnered attention due to its potential applications in targeting various biological pathways. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of Octahydro-2-[(2-phenylethenyl)sulfonyl]pyrrolo[1,2-a]pyrazine has been optimized in recent studies, with particular emphasis on improving yield and purity. Researchers have employed multi-step synthetic routes involving key intermediates such as pyrrolo[1,2-a]pyrazine derivatives and sulfonylating agents. The compound's structural elucidation was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical integrity for subsequent biological evaluations.

In vitro studies have demonstrated that Octahydro-2-[(2-phenylethenyl)sulfonyl]pyrrolo[1,2-a]pyrazine exhibits significant inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. For instance, recent findings suggest that this compound acts as a potent modulator of the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression. These results position the compound as a potential candidate for developing anti-inflammatory and anti-cancer therapeutics.

Further investigations into the compound's mechanism of action have revealed its ability to interact with key protein targets, such as kinases and transcription factors. Molecular docking studies have provided insights into the binding interactions between the compound and its biological targets, highlighting the importance of the sulfonyl group and the phenylvinyl moiety in mediating these interactions. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in translating the compound's in vitro activity into in vivo efficacy. Recent pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which are currently being addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are underway to optimize the compound's drug-like properties and advance it toward preclinical development.

In conclusion, Octahydro-2-[(2-phenylethenyl)sulfonyl]pyrrolo[1,2-a]pyrazine (CAS: 1376439-63-2) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activity make it a valuable scaffold for further exploration. Future studies should focus on overcoming pharmacokinetic limitations and expanding its therapeutic applications, potentially paving the way for novel treatments in inflammation and oncology.